Cas no 1706441-30-6 (1-benzyl-5-(benzyloxy)-2-methyl-1H-indole)

• Product Name: 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole
• CAS No: 1706441-30-6
• MF: C₂₃H₂₁NO
• MW: 327.418946027756
• CID: 6064130
• PubChem ID: 90489678
• Update Time: 2025-05-20

1-benzyl-5-(benzyloxy)-2-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole
• 1H-Indole, 2-methyl-5-(phenylmethoxy)-1-(phenylmethyl)-
• 1706441-30-6
• 1-Benzyl-2-methyl-5-phenylmethoxyindole
• EN300-749256
• AKOS024461913

• Inchi： 1S/C23H21NO/c1-18-14-21-15-22(25-17-20-10-6-3-7-11-20)12-13-23(21)24(18)16-19-8-4-2-5-9-19/h2-15H,16-17H2,1H3
• InChI Key： BNNSCLUQKOLALU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(OCC3=CC=CC=C3)C=C2)C=C1C

Computed Properties

• Exact Mass: 327.162314293g/mol
• Monoisotopic Mass: 327.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 14.2Ų

Additional information on 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole

Compound CAS No. 1706441-30-6: 1-Benzyl-5-(benzyloxy)-2-methyl-1H-indole

The compound 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole (CAS No. 1706441-30-6) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material synthesis. The indole core of this molecule is further substituted with a benzyl group at position 1, a benzyloxy group at position 5, and a methyl group at position 2, making it a unique derivative with potential for diverse chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step reactions involving strategic protection/deprotection strategies and catalytic cross-coupling techniques. The incorporation of the benzyl and benzyloxy groups introduces steric and electronic effects that can significantly influence the molecule's properties. For instance, the benzyl group enhances lipophilicity, which is crucial for drug delivery systems, while the benzyloxy group introduces hydrogen bonding capabilities, potentially improving solubility and bioavailability.

From a pharmacological perspective, 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole has shown promise in preliminary studies as a lead compound for the development of novel therapeutics. Researchers have explored its potential as an anti-inflammatory agent by investigating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, its antioxidant properties have been evaluated in vitro, suggesting its potential application in combating oxidative stress-related diseases such as neurodegenerative disorders.

In the realm of materials science, this compound has been studied for its role as a precursor in the synthesis of advanced materials. For example, its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored electronic properties. These materials hold potential applications in optoelectronics and sensors due to their unique electronic characteristics.

Moreover, recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. The configuration at the indole nitrogen has been shown to significantly influence its binding affinity to target proteins, underscoring the need for enantioselective synthesis methods to optimize its therapeutic potential.

In conclusion, 1-benzyl-5-(benzyloxy)-2-methyl-1H-indole (CAS No. 1706441-30-6) represents a versatile platform for exploring new chemical entities with applications across multiple disciplines. Its unique structure and tunable properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material synthesis.